Cas no 1645414-72-7 ((5-Bromothiophen-2-yl)methyl(2-methoxyethyl)amine Hydrochloride)

• Product Name: (5-Bromothiophen-2-yl)methyl(2-methoxyethyl)amine Hydrochloride
• CAS No: 1645414-72-7
• MF: C₈H₁₃BrClNOS
• MW: 286.616919279099
• CID: 4610497
• PubChem ID: 86775492
• Update Time: 2025-06-11

(5-Bromothiophen-2-yl)methyl(2-methoxyethyl)amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• [(5-Bromothiophen-2-yl)methyl](2-methoxyethyl)amine hydrochloride
• (5-Bromothiophen-2-yl)methyl(2-methoxyethyl)amine Hydrochloride

• Inchi： 1S/C8H12BrNOS.ClH/c1-11-5-4-10-6-7-2-3-8(9)12-7;/h2-3,10H,4-6H2,1H3;1H
• InChI Key： KRJMVKOGUKBEDM-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Br)S1)NCCOC.Cl

(5-Bromothiophen-2-yl)methyl(2-methoxyethyl)amine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (5-Bromothiophen-2-yl)methyl(2-methoxyethyl)amine Hydrochloride

Introduction to (5-Bromothiophen-2-yl)methyl(2-methoxyethyl)amine Hydrochloride (CAS No. 1645414-72-7)

(5-Bromothiophen-2-yl)methyl(2-methoxyethyl)amine Hydrochloride, with the CAS number 1645414-72-7, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of amine derivatives and features a thiophene ring substituted with a bromine atom at the 5-position and a methyl group at the 2-position, connected to a (2-methoxyethyl)amine moiety. The hydrochloride salt form enhances its solubility in aqueous solutions, making it more suitable for various biochemical applications.

The< strong>structure of this compound is highly versatile, allowing it to interact with multiple biological targets. The presence of the< strong>thiophene ring is particularly noteworthy, as thiophene derivatives are widely recognized for their pharmacological properties. These derivatives have been explored for their potential in treating a range of diseases, including neurological disorders, cancer, and infectious diseases. The< strong>bromine substituent at the 5-position of the thiophene ring can serve as a handle for further chemical modifications, enabling the synthesis of more complex molecules with tailored biological activities.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from< strong>thiophene-based scaffolds. The< strong>methyl(2-methoxyethyl)amine portion of the molecule introduces a polar amine group that can enhance binding affinity to biological targets. This feature makes the compound an attractive candidate for drug discovery efforts aimed at modulating enzyme activity and receptor interactions. Additionally, the< strong>hydrochloride salt form provides stability and improves bioavailability, which are crucial factors in pharmaceutical development.

One of the most promising applications of< strong>(5-Bromothiophen-2-yl)methyl(2-methoxyethyl)amine Hydrochloride is in the field of oncology. Preclinical studies have demonstrated that thiophene derivatives can exhibit potent anti-cancer properties by inhibiting key signaling pathways involved in tumor growth and progression. The< strong>bromine atom on the thiophene ring allows for further derivatization, enabling researchers to fine-tune the molecule's pharmacokinetic and pharmacodynamic properties. This flexibility has led to the development of several novel compounds that show significant promise in preclinical models.

The< strong>pharmaceutical industry has been particularly interested in this compound due to its potential as an intermediate in the synthesis of more complex drugs. Its ability to undergo various chemical transformations makes it a valuable building block for medicinal chemists. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce additional functional groups onto the thiophene ring, expanding its therapeutic potential.

In addition to oncology, research has also explored the< strong>neuroprotective effects of thiophene derivatives. Studies suggest that certain< strong>methyl(2-methoxyethyl)amine-containing compounds can modulate neurotransmitter systems involved in cognitive function and neurodegenerative diseases. The< strong>(5-Bromothiophen-2-yl)methyl(2-methoxyethyl)amine Hydrochloride, with its unique structural features, may offer a new avenue for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The< strong>solubility of this compound in water is another significant advantage, as it facilitates its use in various formulation types, including oral and injectable medications. This property is particularly important for drug delivery systems designed to target specific tissues or organs. Furthermore, its stability under different storage conditions makes it a practical choice for industrial-scale production.

The development of novel synthetic methodologies has also contributed to the growing interest in< strong>(5-Bromothiophen-2-yl)methyl(2-methoxyethyl)amine Hydrochloride. Advances in catalytic processes have enabled more efficient and environmentally friendly synthesis routes, reducing costs and improving yields. These advancements are critical for ensuring that pharmaceutical compounds like this one can be produced on a large scale without compromising quality or sustainability.

In conclusion, (5-Bromothiophen-2-yl)methyl(2-methoxyethyl)amine Hydrochloride (CAS No. 1645414-72-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structure, combined with its favorable physicochemical properties, makes it an invaluable tool for drug discovery and development. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in addressing some of today's most pressing medical challenges.